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D:B-Friedo-B/':A/'-neogammacer-5-ene D:B-Friedo-B/':A/'-neogammacer-5-ene
Brand Name: Vulcanchem
CAS No.: 1615-95-8
VCID: VC0154292
InChI: InChI=1S/C30H50/c1-20(2)21-11-13-24-27(21,5)16-18-30(8)25-14-12-22-23(10-9-15-26(22,3)4)28(25,6)17-19-29(24,30)7/h12,20-21,23-25H,9-11,13-19H2,1-8H3/t21-,23-,24-,25+,27-,28+,29+,30-/m1/s1
SMILES: CC(C)C1CCC2C1(CCC3(C2(CCC4(C3CC=C5C4CCCC5(C)C)C)C)C)C
Molecular Formula: C30H50
Molecular Weight: 410.7 g/mol

D:B-Friedo-B/':A/'-neogammacer-5-ene

CAS No.: 1615-95-8

Main Products

VCID: VC0154292

Molecular Formula: C30H50

Molecular Weight: 410.7 g/mol

D:B-Friedo-B/':A/'-neogammacer-5-ene - 1615-95-8

CAS No. 1615-95-8
Product Name D:B-Friedo-B/':A/'-neogammacer-5-ene
Molecular Formula C30H50
Molecular Weight 410.7 g/mol
IUPAC Name (3R,3aR,5aR,5bS,11aS,11bR,13aS,13bR)-3a,5a,8,8,11b,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,9,10,11,11a,12,13,13b-tetradecahydrocyclopenta[a]chrysene
Standard InChI InChI=1S/C30H50/c1-20(2)21-11-13-24-27(21,5)16-18-30(8)25-14-12-22-23(10-9-15-26(22,3)4)28(25,6)17-19-29(24,30)7/h12,20-21,23-25H,9-11,13-19H2,1-8H3/t21-,23-,24-,25+,27-,28+,29+,30-/m1/s1
Standard InChIKey WZDKBHGEBSMIQO-CTXSZRMBSA-N
Isomeric SMILES CC(C)[C@H]1CC[C@@H]2[C@@]1(CC[C@]3([C@]2(CC[C@@]4([C@@H]3CC=C5[C@H]4CCCC5(C)C)C)C)C)C
SMILES CC(C)C1CCC2C1(CCC3(C2(CCC4(C3CC=C5C4CCCC5(C)C)C)C)C)C
Canonical SMILES CC(C)C1CCC2C1(CCC3(C2(CCC4(C3CC=C5C4CCCC5(C)C)C)C)C)C
PubChem Compound 21582920
Last Modified Nov 11 2021
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